Cas no 1806990-24-8 (5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde
• CAS No: 1806990-24-8
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4885898
• Update Time: 2025-06-19

5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F3N2O/c9-7(10)6-5(3-14)4(1-12)2-13-8(6)11/h2-3,7H,1,12H2
• InChI Key： FAFKRPRIYKTUFS-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=CC(CN)=C1C=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.2
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806990-24-8)

5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806990-24-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. This compound, characterized by its amine, difluoromethyl, and fluoro substituents, presents a unique scaffold that is highly conducive to the development of novel therapeutic agents.

The molecular structure of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde incorporates a reactive aldehyde group at the 4-position of the pyridine ring, which serves as a crucial site for further functionalization. The presence of an amine moiety at the 5-position enhances the compound's solubility and reactivity, making it an attractive intermediate in synthetic chemistry. Additionally, the difluoromethyl group at the 3-position introduces electronic and steric effects that can modulate the binding affinity of the compound to biological targets.

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Fluorine atoms are known to improve metabolic stability, binding affinity, and pharmacokinetic properties of small molecules. In particular, 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde has been explored in the development of inhibitors targeting various enzymatic pathways. For instance, studies have demonstrated its potential as a precursor in synthesizing compounds that interact with kinases and other protein kinases involved in cancer therapy.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The aldehyde functionality allows for condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones, respectively. These derivatives have shown promise in inhibiting enzymes such as tyrosine kinases, which are overexpressed in many cancers. Furthermore, the combination of fluorine substituents enhances the electronic properties of the molecule, enabling precise tuning of its interaction with biological targets.

Current research is focusing on leveraging 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde to develop novel antiviral agents. The structural motif of this compound shares similarities with known antiviral drugs that target viral proteases and polymerases. By modifying its chemical structure, researchers aim to create derivatives with enhanced efficacy against emerging viral strains. The amine and aldehyde groups provide multiple sites for derivatization, allowing for the creation of libraries of compounds that can be screened for antiviral activity.

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include fluorination reactions to introduce the fluoro and difluoromethyl groups, followed by protection-deprotection strategies to handle the reactive aldehyde and amine functionalities. Advances in catalytic systems have enabled more efficient and selective fluorination processes, reducing byproduct formation and improving overall yields.

The pharmacological profile of this compound is being actively investigated through both computational modeling and experimental validation. Computational studies have predicted potential binding modes of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde with target proteins, providing insights into its mechanism of action. Experimental validation through enzyme assays and cell-based assays is confirming these predictions and guiding further optimization efforts.

In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde represents a valuable intermediate in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a precursor in synthesizing kinase inhibitors and antiviral agents underscores its importance in drug discovery efforts. As research continues to uncover new therapeutic applications for fluorinated pyridines, compounds like this will remain at the forefront of medicinal chemistry innovation.